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Compound of Interest

Compound Name:
3-Amino-1-methyl-5-phenyl-1H-

azepin-2(3H)-one

CAS No.: 1116394-85-4

Cat. No.: B1399412

Get Quote

A Note to the Researcher: Initial inquiries for "3-Amino-1-methyl-5-phenyl-1H-azepin-2(3H)-
one" did not yield specific data within publicly accessible scientific literature and chemical

databases. However, extensive information is available for a closely related and structurally

significant compound, 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one. This

guide will focus on this well-documented benzodiazepine derivative, providing a

comprehensive overview of its context, properties, and the broader history of its chemical class.

The structural difference lies in the fusion of a benzene ring to the diazepine core, a

modification that defines the benzodiazepine class.

Part 1: The Genesis of a New Pharmacological
Class: The Benzodiazepines
The discovery of benzodiazepines represents a significant milestone in medicinal chemistry

and neuroscience. It began serendipitously in the 1950s at the Hoffmann-La Roche

laboratories.[3] Polish chemist Dr. Leo Sternbach, while working on developing new

tranquilizers, synthesized the first benzodiazepine, chlordiazepoxide (Librium), in 1955.[4][5]
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This discovery was accidental; the compound was initially set aside and only later tested in

1957, revealing its sedative and muscle-relaxant properties.[6]

Librium was introduced to the market in 1960, offering a safer alternative to the barbiturates

that were the standard of care at the time but were fraught with issues of toxicity and

dependence.[1][5] The success of Librium spurred further research, leading to the development

of diazepam (Valium) in 1963, which became one of the most widely prescribed drugs in the

world.[4][5] By 1977, benzodiazepines were the most prescribed class of medications globally.

[4]

The core of their action lies in their ability to enhance the effect of the neurotransmitter gamma-

aminobutyric acid (GABA) at the GABA-A receptor, resulting in sedative, hypnotic, anxiolytic,

anticonvulsant, and muscle relaxant properties.[4]

Part 2: Profile of 3-Amino-1-methyl-5-phenyl-1H-
benzo[e][1][2]diazepin-2(3H)-one
This specific molecule belongs to the 1,4-benzodiazepine class, characterized by a seven-

membered diazepine ring fused to a benzene ring. The substituents—an amino group at

position 3, a methyl group at position 1, and a phenyl group at position 5—are crucial for its

pharmacological profile.

Chemical and Physical Properties
Property Value Source

Molecular Formula C₁₆H₁₅N₃O [7][8]

Molecular Weight 265.31 g/mol [7][8]

IUPAC Name
3-amino-1-methyl-5-phenyl-

3H-1,4-benzodiazepin-2-one
[7]

CAS Number 103343-65-3 [9]

XLogP3 1.3 [7][8]

Structural Representation
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The core structure of 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one is

depicted below.

Caption: 2D structure of 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one.

Part 3: Synthesis Strategies for the 1,4-
Benzodiazepine Core
The synthesis of 1,4-benzodiazepines is a well-established area of organic chemistry, with

numerous methodologies developed since their initial discovery. A common and versatile

approach involves the condensation of an o-phenylenediamine with a carbonyl compound.[10]

More advanced and efficient synthetic routes have been developed to allow for greater diversity

and control over the final structure. These include:

Solid-Phase Synthesis: This method allows for the rapid generation of libraries of 1,4-

benzodiazepine-2,5-diones by using three commercially available components: anthranilic

acids, α-amino esters, and alkylating agents.[2]

Intramolecular C-N Bond Coupling and Ring Opening: A facile synthesis of functionalized

1,4-benzodiazepines can be achieved through a copper-catalyzed intramolecular cross-

coupling reaction of 1-(2-bromobenzyl)azetidine-2-carboxamides, followed by the opening of

the four-membered azetidine ring.[11][12]

Palladium-Catalyzed Cyclization: Substituted 1,4-benzodiazepines can be synthesized via

the palladium-catalyzed cyclization of N-tosyl-disubstituted 2-aminobenzylamines with

propargylic carbonates.[13]

Hypothetical Synthesis Workflow
Based on established methodologies for similar 1,4-benzodiazepines, a plausible synthetic

pathway for 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one could be

envisioned starting from a substituted 2-aminobenzophenone.

2-Amino-N-methylbenzophenone Reaction with
α-amino acid derivative Cyclization 3-Amino-1-methyl-5-phenyl-1H-

benzo[e][1,4]diazepin-2(3H)-one
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Caption: A generalized synthetic workflow for 1,4-benzodiazepines.

Part 4: Pharmacological Profile and Therapeutic
Potential
While specific pharmacological data for 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-

2(3H)-one is not extensively detailed in the readily available literature, its structural class is

well-characterized. Benzodiazepines are known to exhibit a range of activities on the central

nervous system.[4]

Derivatives of 1,4-benzodiazepine-2-one have been investigated for a variety of therapeutic

applications, including:

Anxiolytic Effects: Many compounds within this class show significant anti-anxiety activity.

[14]

Anticonvulsant Properties: The benzodiazepine scaffold is a cornerstone in the development

of anti-seizure medications.[15]

Sedative-Hypnotic Effects: These compounds are often used in the management of insomnia

and other sleep disorders.[6]

The specific substitutions on the benzodiazepine ring system, such as the amino group at the

3-position, are known to modulate the pharmacological activity and can lead to compounds

with more specific receptor interactions and potentially improved therapeutic profiles.[14]

Conclusion
While the initially requested 3-Amino-1-methyl-5-phenyl-1H-azepin-2(3H)-one remains an

elusive target in the current body of scientific literature, the closely related benzodiazepine

derivative provides a rich area for research and development. The foundational discovery by

Leo Sternbach has paved the way for a vast array of compounds that have had a profound

impact on medicine. The synthetic versatility and diverse biological activities of the 1,4-

benzodiazepine scaffold ensure its continued relevance in the quest for novel therapeutics

targeting the central nervous system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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